Cas no 226572-11-8 (Cirenshenoside S)
Cirenshenoside S structure
Product Name:Cirenshenoside S
CAS No:226572-11-8
MF:C54H88O23
MW:1105.26274013519
CID:266400
Update Time:2024-02-29
Cirenshenoside S Chemical and Physical Properties
Names and Identifiers
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- Lup-20(29)-en-28-oicacid, 3-(b-D-glucopyranosyloxy)-23-hydroxy-,O-6-deoxy-a-L-mannopyranosyl-(1®
- 4)-O-b-D-glucopyranosyl-(1®
- 6)-b-D-glucopyranosyl ester, (3b,4a)- (9CI)
- CirenshenosideS
- (3beta,4alpha)-3-(beta-D-Glucopyranosyloxy)-23-hydroxylup-20(29)-en-28-oic acid O-6-deoxy-alpha-L-mannopyranosyl-(1→4)-O-beta-D-glucopyranosyl-(1→6)-beta-D-glucopyranosyl ester
- CID 133561692
- Cirenshenoside S
- 6)-beta-D-glucopyranosyl ester
- (3beta,4alpha)-3-(beta-D-Glucopyranosyloxy)-23-hydroxylup-20(29)-en-28-oic acid O-6-deoxy-alpha-L-mannopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-6)-beta-D-glucopyranosyl ester
- Cirenshenoside S USP/EP/BP
- Lup-20(29)-en-28-oic acid, 3-(β-D-glucopyranosyloxy)-23-hydroxy-, O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl ester, (3β,4α)-
-
- Inchi: 1S/C54H88O23/c1-22(2)24-10-15-54(49(69)77-48-42(67)38(63)35(60)28(74-48)20-70-45-43(68)39(64)44(27(19-56)73-45)76-46-40(65)36(61)33(58)23(3)71-46)17-16-52(6)25(32(24)54)8-9-30-50(4)13-12-31(51(5,21-57)29(50)11-14-53(30,52)7)75-47-41(66)37(62)34(59)26(18-55)72-47/h23-48,55-68H,1,8-21H2,2-7H3
- InChI Key: SAJIUZSFTKLJCY-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(C(CO)O1)O)O)O)C1CCC2(C)C(C1(C)CO)CCC1(C)C2CCC2C3C(C(=C)C)CCC3(C(=O)OC3C(C(C(C(COC4C(C(C(C(CO)O4)OC4C(C(C(C(C)O4)O)O)O)O)O)O3)O)O)O)CCC12C
Computed Properties
- Hydrogen Bond Donor Count: 14
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 77
- Rotatable Bond Count: 14
- Complexity: 2090
- Topological Polar Surface Area: 374
Experimental Properties
- Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
- pka: 12.50±0.70(Predicted)
Cirenshenoside S Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C497455-1mg |
Cirenshenoside S |
226572-11-8 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | C497455-10mg |
Cirenshenoside S |
226572-11-8 | 10mg |
$1642.00 | 2023-05-18 |
Cirenshenoside S Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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